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Compound of Interest

Compound Name: 2-Bromopropiophenone

Cat. No.: B137518

Essential Safety and Handling Guide for 2-
Bromopropiophenone

This guide provides critical safety and logistical information for the proper handling and
disposal of 2-Bromopropiophenone, ensuring a safe laboratory environment for researchers,
scientists, and drug development professionals. Adherence to these procedures is essential to
minimize exposure and mitigate risks associated with this chemical.

Chemical Identifier:

e Name: 2-Bromopropiophenone
e CAS Number: 2114-00-3

e Molecular Formula: CoHsBrO

Hazard Summary: 2-Bromopropiophenone is classified as a hazardous chemical. It is harmful
if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]
It is also a lachrymator, a substance that causes tearing.[1][3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2-
Bromopropiophenone to minimize exposure.
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Body Part

Personal Protective
Equipment

Specifications

Eyes/Face

Safety Goggles or Face Shield

Chemical splash goggles are
mandatory.[1][2] A face shield
should be worn in situations

with a higher risk of splashing.

Hands

Chemical-Resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[1] Nitrile or
neoprene gloves are

recommended.

Body

Laboratory Coat or Chemical-

Resistant Apron

Along-sleeved laboratory coat
is required. For procedures
with a higher risk of splashes
or spills, a chemical-resistant

apron should be worn.[4]

Respiratory

Respirator

Handling should occur in a
chemical fume hood.[5] If
ventilation is inadequate or for
significant spills, a
NIOSH/MSHA approved

respirator is necessary.[1]

Feet

Closed-Toe Shoes

Leather or chemical-resistant
shoes are required to protect

from potential spills.

Operational Plan: Safe Handling Procedures

Safe handling of 2-Bromopropiophenone requires adherence to the following procedural

steps to minimize exposure and prevent contamination.

1. Engineering Controls:
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» Always handle 2-Bromopropiophenone within a certified chemical fume hood to minimize
inhalation exposure.[5]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[1]

2. Pre-Handling Preparations:

» Before beginning work, ensure all necessary PPE is available and in good condition.
» Prepare the work area by covering surfaces with absorbent, disposable bench paper.
» Have spill cleanup materials readily available.

3. Handling the Chemical:

o Wear all required PPE as specified in the table above.

o Avoid direct physical contact with the chemical.[5]

o Keep the container tightly closed when not in use.[1]

e Avoid ingestion and inhalation.[1]

e Wash hands thoroughly after handling, even if gloves were worn.

4., Storage:

o Store 2-Bromopropiophenone in a tightly closed container.[1]

e |tis recommended to store it in a refrigerator at approximately 4°C (39°F).[1][5]

o Store in a dry, well-ventilated place away from incompatible materials such as strong
oxidizing agents and strong bases.[2][3]

Spill Management and First Aid

Spill Management:
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« In the event of a small spill, absorb the material with an inert absorbent such as vermiculite,
sand, or earth.[1][5]

e Place the absorbed material into a sealed, suitable container for disposal.[1]

o For larger spills, evacuate the area and follow your institution's emergency procedures.
o Ensure adequate ventilation during cleanup.[1]

First-Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention.[1]

 Inhalation: Remove the individual from exposure to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[1]

Disposal Plan

Proper disposal of 2-Bromopropiophenone and associated contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

o All disposable materials that come into contact with 2-Bromopropiophenone, including
gloves, bench paper, and absorbent pads, must be considered hazardous waste.

o Segregate this waste into designated, clearly labeled hazardous waste containers.

2. Chemical Waste Disposal:
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e Unused or waste 2-Bromopropiophenone must be disposed of as hazardous waste.
» Dispose of the chemical waste through a licensed hazardous waste disposal company.

» Follow all federal, state, and local regulations for the disposal of hazardous chemical waste.

[1]
3. Container Disposal:

o Empty containers may still retain chemical residue and should be treated as hazardous
waste.

» Do not reuse empty containers. Dispose of them in accordance with institutional and
regulatory guidelines.

Handling Post-Handling & Disposal
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Caption: Workflow for safely handling 2-Bromopropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-
Bromopropiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137518#personal-protective-equipment-for-handling-
2-bromopropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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